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Compound of Interest

Compound Name:
HOLMIUM SULFATE

OCTAHYDRATE

CAS No.: 13473-57-9

Cat. No.: B576760

Get Quote

Introduction & Chemical Behavior
Holmium Sulfate Octahydrate is a rare-earth compound utilized frequently as a calibration

standard for UV-Vis spectrophotometry due to its sharp absorption peaks, and as a precursor in

the synthesis of metal-organic frameworks (MOFs).

The critical physicochemical characteristic of this compound is its negative enthalpy of solution

(exothermic dissolution) leading to inverse solubility. While most sulfates increase in solubility

with temperature, heavy lanthanide sulfates like Holmium Sulfate crystallize out of solution

when heated.
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Parameter Value Notes

Formula
Octahydrate is the stable form.

[1][2][3]

Molecular Weight 762.08 g/mol

Solubility (20°C) ~8.18 g / 100g High solubility in cold water.

Solubility (40°C) ~4.52 g / 100g Decreases significantly on

warming.

Appearance (Solid) Light Yellow/Orange

Exhibits the "Alexandrite

Effect" (color shifts under

different lighting).

Appearance (Solution) Pink / Rose Distinctive Holmium(III) color.

Reagents and Equipment
Reagents

Holmium Sulfate Octahydrate: >99.9% purity (REO basis).

Solvent: Deionized (DI) Water (

) or dilute Sulfuric Acid (

).

Acid Stabilizer (Optional): Sulfuric Acid (ACS Reagent grade) for long-term storage stocks.

Equipment
Class A Volumetric Flasks: For precise concentration.

Magnetic Stir Plate: Non-heating or heat-disabled.

Ice Bath: Essential for high-concentration stocks.

Syringe Filter: 0.22 µm PVDF or PES (for final clarification).
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Protocol A: Standard Aqueous Dissolution (The
"Cold Method")
Best for: Immediate use, synthesis precursors, and general experimentation.
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Figure 1: The "Cold Method" workflow emphasizes temperature control to prevent precipitation.

Step-by-Step Procedure
Preparation: Calculate the required mass of Holmium Sulfate.

Example: For 100 mL of 0.05 M solution, weigh

g of

.

Thermal Conditioning: Measure ~80% of the final volume of DI water into a beaker. Place the

beaker in a cool water bath or ice bath to bring the temperature to 10°C – 20°C.

Note: Room temperature (20-25°C) is acceptable for low concentrations (<0.01 M), but

colder is safer for saturation.

Dissolution: Place the beaker on a magnetic stir plate. Ensure the heating element is OFF.

Addition: Create a vortex and slowly add the solid Holmium Sulfate.
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Observation: The yellow/orange powder will dissolve, turning the solution a clear pink/rose

color.

Equilibration: Stir for 10–15 minutes.

Finalizing: Transfer to a volumetric flask. Rinse the beaker with cold DI water and add to the

flask. Dilute to the mark with DI water.

Filtration (Recommended): If the solution appears slightly turbid (common with older salts

due to dehydration), filter through a 0.22 µm membrane.

Protocol B: Acid-Stabilized Stock Solution
Best for: Calibration standards, long-term storage, and preventing hydrolysis.

Lanthanide ions (

) can undergo hydrolysis at neutral pH over time, forming insoluble hydroxides (

). Acidification suppresses this equilibrium.

Acid Preparation: Prepare a 0.1 M Sulfuric Acid (

) solution.

Dissolution: Follow Protocol A, but substitute the DI water with the 0.1 M

solution.

Stability: This solution is stable for >1 year if stored in a sealed container at room

temperature (20-25°C).

Storage Warning: Do not store in a hot environment (>30°C) as precipitation may occur.

Quality Control & Troubleshooting
Visual Verification (The Alexandrite Effect)
Holmium possesses sharp absorption bands that interact with visible light.
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Daylight/LED (Blue-heavy light): Solution appears Yellow/Pale Orange.

Fluorescent (Green-heavy light): Solution appears Pink/Rose.

Validation: Verify the presence of Holmium by observing this color shift under different light

sources.

Troubleshooting Table
Issue Probable Cause Corrective Action

White precipitate forms during

mixing

Heat generation. Dissolution is

exothermic, or the plate heater

was on.

Cool the solution immediately

in an ice bath. Stop stirring

until cool.

Solution is cloudy Hydrolysis. pH is too high.
Add 2-3 drops of conc.

to clarify.

Slow dissolution Large crystal size.

Grind the solid into a fine

powder before adding to

solvent.
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Figure 2: The inverse relationship between temperature and solubility for Lanthanide Sulfates.

Safety and Handling
Hazards: Holmium Sulfate is an irritant (Skin/Eye - H315, H319).[4]

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Inhalation: Avoid breathing dust; handle powder in a fume hood if fine particulates are

present.

Disposal: Dispose of as inorganic chemical waste. Do not pour down the drain due to heavy

metal content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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